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Compound of Interest

Compound Name: Fluticasone Furoate

Cat. No.: B1673492 Get Quote

For researchers, scientists, and drug development professionals utilizing Fluticasone Furoate,

ensuring the stability and integrity of stock solutions is paramount for reproducible and accurate

experimental results. This guide provides detailed information on the stability of Fluticasone
Furoate in Dimethyl Sulfoxide (DMSO), troubleshooting advice for common issues, and

standardized protocols for stability assessment.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Fluticasone Furoate stock solutions?

A1: Fluticasone Furoate is poorly soluble in aqueous solutions.[1] Therefore, organic solvents

are necessary for initial dissolution. DMSO is a commonly used solvent for preparing high-

concentration stock solutions, with a solubility of approximately 15 mg/mL.[2]

Q2: What are the recommended storage conditions and shelf-life for Fluticasone Furoate in

DMSO?

A2: For long-term storage, Fluticasone Furoate stock solutions in DMSO should be stored at

-20°C.[1][3] Under these conditions, the solution is reported to be stable for at least four years.

[1][2] For shorter periods, storage at -80°C is also a common practice for preserving compound

integrity.

Q3: Can I store my Fluticasone Furoate DMSO stock solution at room temperature or 4°C?
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A3: It is not recommended to store Fluticasone Furoate DMSO stock solutions at room

temperature or 4°C for extended periods. While one study on general compound stability in

DMSO at room temperature showed that 92% of compounds were observable after 3 months,

this is not specific to Fluticasone Furoate and degradation can occur.[4] For Fluticasone
Furoate, it is advisable to minimize time at room temperature. One study indicated stability for

up to 8 hours at room temperature in low-binding tubes.[5]

Q4: How many times can I freeze-thaw my Fluticasone Furoate DMSO stock solution?

A4: To avoid degradation and ensure consistency, it is crucial to minimize freeze-thaw cycles. It

is best practice to aliquot the stock solution into smaller, single-use volumes after preparation.

[3] Some evidence suggests that Fluticasone Furoate is stable for at least three freeze-thaw

cycles.[5]

Q5: My Fluticasone Furoate precipitated out of solution when I diluted my DMSO stock in

aqueous media. What should I do?

A5: This is a common issue when diluting a DMSO stock of a hydrophobic compound into an

aqueous buffer or cell culture medium. To avoid precipitation, it is recommended to add the

DMSO stock solution to the aqueous medium slowly while vortexing or mixing.[3] Additionally,

ensure the final concentration of DMSO in the aqueous solution is low (typically ≤ 0.5%) to

maintain solubility and minimize solvent-induced cytotoxicity in cell-based assays. Preparing an

intermediate dilution in a co-solvent system or directly in the medium can also help.

Q6: Is Fluticasone Furoate sensitive to light?

A6: Yes, Fluticasone Furoate is susceptible to photodegradation.[6] Exposure to light can lead

to the formation of several degradation products. Therefore, it is essential to protect stock

solutions and experimental setups from light by using amber vials or covering containers with

aluminum foil.
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Problem Possible Cause Recommended Solution

Inconsistent or lower-than-

expected potency in

bioassays.

Degradation of Fluticasone

Furoate in the stock solution

due to improper storage (e.g.,

prolonged storage at room

temperature, multiple freeze-

thaw cycles).

Prepare fresh stock solutions

from solid compound. Always

store aliquoted stock solutions

at -20°C or -80°C and

minimize freeze-thaw cycles.

Perform a stability check of

your stock solution using

HPLC.

Precipitation observed in the

DMSO stock solution upon

thawing.

The concentration of

Fluticasone Furoate may be

too high for the storage

temperature, or water may

have been introduced into the

DMSO, reducing solubility.

Gently warm the solution in a

37°C water bath and vortex

thoroughly to redissolve the

compound.[3] If precipitation

persists, consider preparing a

new stock solution at a slightly

lower concentration. Ensure

anhydrous DMSO is used and

containers are tightly sealed to

prevent moisture absorption.

Appearance of unknown peaks

in HPLC/LC-MS analysis of the

stock solution.

This indicates degradation of

Fluticasone Furoate.

Review storage conditions and

handling procedures. The

primary degradation pathways

can be hydrolysis or

photodegradation.[1][6] Ensure

solutions are protected from

light and stored at the

recommended temperature. A

forced degradation study can

help identify the nature of the

degradation products.

Variability between different

aliquots of the same stock

solution.

This could be due to improper

mixing before aliquoting, or

solvent evaporation from some

of the vials.

Ensure the stock solution is

homogenous by vortexing

thoroughly before aliquoting.

Use high-quality, tightly sealing
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vials to prevent solvent

evaporation during storage.

Stability Data
The following table summarizes the available stability data for Fluticasone Furoate in DMSO.

Storage

Temperature
Duration Stability Source

-20°C ≥ 4 years Stable [1][2]

Room Temperature 8 hours
Stable (in low-binding

tubes)
[5]

Freeze-Thaw Cycles 3 cycles Stable [5]

Note: Comprehensive quantitative data on the stability of Fluticasone Furoate in DMSO at

various temperatures (Room Temperature, 4°C, -80°C) over extended time points is limited in

publicly available literature. The data presented is based on manufacturer recommendations

and specific studies.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Fluticasone Furoate
Stock Solution in DMSO
Materials:

Fluticasone Furoate (MW: 538.58 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Calibrated pipettes

Procedure:

Weigh out 5.39 mg of Fluticasone Furoate powder using a calibrated analytical balance.

Transfer the powder to a sterile amber vial.

Add 1.0 mL of anhydrous DMSO to the vial.

Vortex the solution vigorously for 1-2 minutes until the Fluticasone Furoate is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[3]

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to prevent repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Stability Assessment of Fluticasone Furoate
in DMSO by HPLC-UV
This protocol outlines a method to assess the stability of a Fluticasone Furoate DMSO stock

solution over time at different storage temperatures.

1. Sample Preparation and Storage:

Prepare a 1 mg/mL stock solution of Fluticasone Furoate in DMSO as described in Protocol

1.

Aliquot the stock solution into multiple amber vials for each storage condition to be tested

(e.g., Room Temperature, 4°C, -20°C, -80°C).

At designated time points (e.g., 0, 1, 2, 4, 8, 12 weeks), retrieve one vial from each storage

condition.

2. HPLC Analysis:

Instrumentation: A standard HPLC system with a UV detector.
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Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need

optimization.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 242 nm.[2]

Injection Volume: 10 µL.

Procedure:

Prepare a standard curve of Fluticasone Furoate in the mobile phase at known

concentrations.

Dilute an aliquot of the stored sample with the mobile phase to a concentration within the

range of the standard curve.

Inject the diluted sample onto the HPLC system.

Record the peak area of the Fluticasone Furoate peak.

3. Data Analysis:

Calculate the concentration of Fluticasone Furoate in the stored sample using the standard

curve.

Compare the concentration at each time point to the initial concentration (time 0) to

determine the percentage of degradation.

% Degradation = [(Initial Concentration - Concentration at Time X) / Initial Concentration] *

100
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Experimental Workflow for Stock Solution Preparation and Storage

Stock Solution Preparation

Aliquoting and Storage

Experimental Use

Weigh Fluticasone Furoate

Dissolve in Anhydrous DMSO

1

Vortex to Homogenize

2

Aliquot into Single-Use Vials

3

Store at -20°C or -80°C

4

Thaw a Single Aliquot

5

Dilute in Aqueous Medium

6

Perform Experiment

7
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Caption: Workflow for preparing and storing Fluticasone Furoate stock solutions.
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Potential Degradation Pathways of Fluticasone Furoate

Fluticasone Furoate

Hydrolysis
(e.g., moisture, pH changes)

Photodegradation
(UV/Visible Light)

Oxidation
(e.g., peroxides in solvent)

Degradation Products

Click to download full resolution via product page

Caption: Factors contributing to the degradation of Fluticasone Furoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673492#stability-of-fluticasone-furoate-in-dmso-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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